3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid

• Molecular Formula: C13H9F2NO4S
• Molecular Weight: 313.28 g/mol
• IUPAC Name: 3-[(2,6-difluorophenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C13H9F2NO4S/c14-10-5-2-6-11(15)12(10)16-21(19,20)9-4-1-3-8(7-9)13(17)18/h1-7,16H,(H,17,18)
• InChI Key: HLZIHOVVPCDXBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=C(C=CC=C2F)F)C(=O)O

Description

3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid is a useful research compound. Its molecular formula is C13H9F2NO4S and its molecular weight is 313.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the product of Step A was added ethanol (8 mL) followed by a solution of 50% NaOH (0.96 g, 12.1 mmol) in water (8 mL). The reaction was stirred at ambient temperature for 1.5 hours. To the mixture was added dropwise 1 N HCl (28 mL), and the mixture was stirred at ambient temperature overnight. The solids were collected by filtration, washed with water (2×5 mL), and dried in a vacuum oven at 50° C. overnights to give 3-{[(2,6-difluorophenyl)amino]sulfonyl}benzoic acid: 1H NMR (400 MHz, DMSO-d6) δ ppm 7.11 (t, J=8.1 Hz, 2H), 7.33-7.41 (m, 1H), 7.71 (t, J=7.7 Hz, 1H), 7.92 (dt, J=8.4, 1.1 Hz, 1H), 8.19 (dt, J=7.8, 1.1 Hz, 1H), 8.27 (t, J=1.51 Hz, 1H), 10.20 (s, 1H), 13.48 (s, 1H); MS (ESI) m/z 312 (M−H)−.